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Compound of Interest

Compound Name: 4-Bromobenzylhydrazine

Cat. No.: B1284536

Technical Guide: 4-Bromobenzylhydrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 4-
Bromobenzylhydrazine. It includes its molecular formula and weight, and outlines a general
synthetic application for the creation of pyrazole derivatives, a class of compounds with
significant interest in pharmaceutical research.

Core Molecular Data

The fundamental chemical properties of 4-Bromobenzylhydrazine are summarized in the

table below.
Property Value
Chemical Name 4-Bromobenzylhydrazine
CAS Number 45811-94-7
Molecular Formula C7H9BrN2
Molecular Weight 201.06 g/mol
Synonyms [(4-bromophenyl)methyllhydrazine
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Synthetic Applications: A General Protocol for
Pyrazole Synthesis

4-Bromobenzylhydrazine serves as a valuable precursor in the synthesis of substituted
pyrazoles, which are known for their diverse pharmacological activities. While a specific
protocol for 4-Bromobenzylhydrazine was not detailed in the reviewed literature, a general
experimental methodology for the synthesis of pyrazole derivatives from substituted
benzylhydrazines is presented below. This protocol is adapted from established methods for
structurally similar compounds.

Objective: To synthesize a 1-substituted-3,5-dimethylpyrazole derivative from a substituted
benzylhydrazine.

Materials:

o Substituted Benzylhydrazine (e.g., 4-Bromobenzylhydrazine)
e Acetylacetone

» Ethanol

o Glacial Acetic Acid (catalytic amount)

o Ethyl Acetate

» Saturated Sodium Bicarbonate Solution
e Brine

e Anhydrous Sodium Sulfate

 Silica Gel for column chromatography

e Hexane

Experimental Procedure:
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« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the
substituted benzylhydrazine (1.0 mmol) in ethanol (20 mL).

e Add acetylacetone (1.1 mmol) to the solution.
e Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

o Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

o After completion of the reaction, cool the mixture to room temperature and evaporate the
solvent under reduced pressure.

» Dissolve the residue in ethyl acetate (30 mL) and wash with saturated sodium bicarbonate
solution (2 x 15 mL) and then with brine (15 mL).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a mixture of hexane
and ethyl acetate as the eluent to afford the pure pyrazole derivative.

Experimental Workflow

The logical flow of the general synthesis of pyrazoles from benzylhydrazines is depicted in the
following diagram.
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Reactants
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General workflow for the synthesis of a pyrazole derivative.

Biological Significance

The literature reviewed did not contain specific information regarding the signaling pathways or
direct biological activities of 4-Bromobenzylhydrazine itself. However, the pyrazole derivatives
synthesized from such precursors are of high interest in drug discovery. Pyrazoles are a well-
known class of heterocyclic compounds that form the core structure of numerous
pharmaceuticals with a wide range of biological activities, including anti-inflammatory,
analgesic, and anticancer properties. The synthesis of novel pyrazole derivatives from
precursors like 4-Bromobenzylhydrazine is a key strategy in the development of new
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therapeutic agents. Further research is required to elucidate the specific biological profile of 4-
Bromobenzylhydrazine and its derivatives.

 To cite this document: BenchChem. [4-Bromobenzylhydrazine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284536#4-bromobenzylhydrazine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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